Cas no 885523-35-3 (Methyl 7-bromo-1H-indole-5-carboxylate)

Methyl 7-bromo-1H-indole-5-carboxylate structure
885523-35-3 structure
Product Name:Methyl 7-bromo-1H-indole-5-carboxylate
CAS No:885523-35-3
MF:C10H8BrNO2
MW:254.080021858215
MDL:MFCD08062510
CID:840642
PubChem ID:24728847
Update Time:2024-12-09

Methyl 7-bromo-1H-indole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 7-bromo-1H-indole-5-carboxylate
    • 7-Bromo indole-5-carboxylic acid methyl ester
    • 7-BROMO INDOLE-5-CARBOXYLIC ACID METHYL ESTER
    • Methyl 7-bromoindole-5-carboxyate
    • IVZPRTUZPQFXKG-UHFFFAOYSA-N
    • AK141062
    • 7-Bromoindole-5-carboxylic acid methyl ester
    • Z1744713466
    • AMY7618
    • Methyl7-bromo-1H-indole-5-carboxylate
    • SY115069
    • C76943
    • A861752
    • Methyl 7-bromo-1H-indole-5-carboxylate (ACI)
    • DS-7200
    • DB-197379
    • DTXSID20646525
    • MFCD08062510
    • CS-W022883
    • EN300-153812
    • 885523-35-3
    • DTXCID30597276
    • AKOS022173150
    • SCHEMBL255939
    • Z1269196547
    • MDL: MFCD08062510
    • Inchi: 1S/C10H8BrNO2/c1-14-10(13)7-4-6-2-3-12-9(6)8(11)5-7/h2-5,12H,1H3
    • InChI Key: IVZPRTUZPQFXKG-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C2C(NC=C2)=C(Br)C=1)OC

Computed Properties

  • Exact Mass: 252.97384g/mol
  • Monoisotopic Mass: 252.97384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 42.1

Methyl 7-bromo-1H-indole-5-carboxylate Security Information

Methyl 7-bromo-1H-indole-5-carboxylate Pricemore >>

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Methyl 7-bromo-1H-indole-5-carboxylate Suppliers

Amadis Chemical Company Limited
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(CAS:885523-35-3)Methyl 7-bromo-1H-indole-5-carboxylate
Order Number:A861752
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:31
Price ($):295.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:885523-35-3)Methyl 7-bromo-1H-indole-5-carboxylate
A861752
Purity:99%
Quantity:5g
Price ($):295.0
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